Cas no 946-13-4 (6-Methoxybenzothiazole-2-carboxylic Acid Anionsodium Salt)

• Product Name: 6-Methoxybenzothiazole-2-carboxylic Acid Anionsodium Salt
• CAS No: 946-13-4
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• MDL: MFCD01119043
• CID: 797357
• PubChem ID: 596767
• Update Time: 2025-11-01

6-Methoxybenzothiazole-2-carboxylic Acid Anionsodium Salt Chemical and Physical Properties

Names and Identifiers

• 6-Methoxybenzo[d]thiazole-2-carboxylic acid
• RARECHEM AL BO 0241
• TIMTEC-BB SBB005598
• 2-Benzothiazolecarboxylicacid,6-methoxy-(6CI,7CI,8CI,9CI)
• 6-methoxy-1,3-benzothiazole-2-carboxylic acid
• 6-Methoxy-2-benzothiazolecarboxylic acid
• 2-Benzothiazolecarboxylic acid, 6-methoxy-
• 6-Methoxybenzothiazole-2-carboxylic acid
• 6-Methoxybenzothiazole-2-carboxylic acid anion sodium salt
• 6-Methoxy-benzothiazol-2-carbonsaeure
• 6-Methoxy-benzothiazol-carbonsaeure-(2)
• 6-Methoxybenzthiazol-carbonsaeure-(2)
• EN300-255858
• Oprea1_034387
• 6-Methoxybenzo[d]thiazole-2-carboxylicacid
• FT-0687583
• Oprea1_667520
• CS-0067221
• 6-methoxybenzothiazole-2-carboxylic acid, AldrichCPR
• 6-Methoxy-benzothiazole-2-carboxylic acid
• DTXSID50344421
• MFCD01119043
• A845023
• AMY16270
• CBDivE_007587
• AS-19981
• JBZ
• 2-Benzothiazolecarboxylicacid, 6-methoxy-
• JDKMYJZEGZZJOH-UHFFFAOYSA-N
• SCHEMBL3634489
• TimTec1_007174
• CBDivE_000842
• 946-13-4
• 6-Methoxy-1,3-benzothiazole-2-carboxylic acid #
• AKOS000678718
• J-518856
• Benzothiazole-2-carboxylic acid, 6-methoxy-
• AG-205/37068104
• 6-Methoxybenzothiazole-2-carboxylic Acid Anionsodium Salt

• MDL： MFCD01119043
• Inchi： 1S/C9H7NO3S/c1-13-5-2-3-6-7(4-5)14-8(10-6)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： JDKMYJZEGZZJOH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 209.01500
• Monoisotopic Mass: 209.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.465
• Melting Point: 119-120 ºC
• Boiling Point: 412 ºC
• Flash Point: 203 ºC
• Refractive Index: 1.684
• PSA: 87.66000
• LogP: 2.00310
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-Methoxybenzothiazole-2-carboxylic Acid Anionsodium Salt Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 24/25
• Storage Condition：Store at room temperature

Additional information on 6-Methoxybenzothiazole-2-carboxylic Acid Anionsodium Salt

Recent Advances in the Study of 6-Methoxybenzothiazole-2-carboxylic Acid Anionsodium Salt (CAS: 946-13-4)

The compound 6-Methoxybenzothiazole-2-carboxylic Acid Anionsodium Salt (CAS: 946-13-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural and chemical properties, has been the subject of several studies aimed at exploring its potential applications in drug development and therapeutic interventions. The latest research highlights its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and oncogenic pathways.

Recent studies have focused on the synthesis and optimization of 6-Methoxybenzothiazole-2-carboxylic Acid Anionsodium Salt to enhance its bioavailability and stability. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its molecular structure and confirm its purity. These efforts are crucial for ensuring the compound's suitability for further pharmacological evaluations. Additionally, computational modeling has provided insights into its binding affinity with various biological targets, suggesting potential applications in designing novel enzyme inhibitors.

One of the most promising findings involves the compound's anti-inflammatory properties. In vitro studies have demonstrated that 6-Methoxybenzothiazole-2-carboxylic Acid Anionsodium Salt can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. This suggests its potential as a lead compound for developing new anti-inflammatory drugs. Furthermore, preliminary in vivo studies in murine models have shown reduced inflammation in treated subjects, supporting its therapeutic potential.

Another area of interest is the compound's role in cancer research. Recent investigations have revealed that 6-Methoxybenzothiazole-2-carboxylic Acid Anionsodium Salt exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies indicate that the compound induces apoptosis via the mitochondrial pathway, making it a candidate for further development as an anticancer agent. Collaborative research efforts are currently underway to explore its synergistic effects with existing chemotherapeutic drugs.

In conclusion, the latest research on 6-Methoxybenzothiazole-2-carboxylic Acid Anionsodium Salt (CAS: 946-13-4) underscores its multifaceted potential in pharmaceutical applications. From its anti-inflammatory properties to its anticancer activity, this compound represents a valuable asset in the quest for novel therapeutics. Future studies should focus on optimizing its pharmacokinetic profile and conducting more extensive preclinical trials to validate its efficacy and safety. The ongoing advancements in this field highlight the importance of continued investment in chemical biology research to unlock the full potential of such promising compounds.